Cas no 859850-90-1 (3-((4-Methylpiperazin-1-yl)methyl)benzonitrile)

3-((4-Methylpiperazin-1-yl)methyl)benzonitrile structure
859850-90-1 structure
Product Name:3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
CAS No:859850-90-1
MF:C13H17N3
MW:215.294182538986
MDL:MFCD07772861
CID:718082
PubChem ID:7164647
Update Time:2024-10-26

3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3-[(4-methyl-1-piperazinyl)methyl]-
    • 3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
    • 3-[(4-METHYLPIPERAZIN-1-YL)METHYL]BENZONITRILE
    • NNYDAONDPGWBRI-UHFFFAOYSA-N
    • SBB095142
    • AK154834
    • ST2404675
    • 3-(4-methyl-piperazin-1-ylmethyl)-benzonitrile
    • 3-(4-methyl-piperazin-1-yl-methyl)-benzonitrile
    • 3-[(4-methylpiperazinyl)methyl]benzenecarbonitrile
    • 859850-90-1
    • DTXSID10428216
    • CS-0151069
    • MFCD07772861
    • EN300-1196689
    • DB-076521
    • DS-3162
    • C76780
    • AKOS000188247
    • SCHEMBL1482500
    • MDL: MFCD07772861
    • Inchi: 1S/C13H17N3/c1-15-5-7-16(8-6-15)11-13-4-2-3-12(9-13)10-14/h2-4,9H,5-8,11H2,1H3
    • InChI Key: NNYDAONDPGWBRI-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(CN2CCN(C)CC2)=C1

Computed Properties

  • Exact Mass: 215.14200
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.3
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 334.2±27.0 °C at 760 mmHg
  • Flash Point: 139.4±13.0 °C
  • Refractive Index: 1.587
  • PSA: 30.27000
  • LogP: 1.18148

3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M321285-50mg
3-​((4-​Methylpiperazin-​1-​yl)​methyl)​benzonitrile
859850-90-1
50mg
$75.00 2023-05-17
TRC
M321285-100mg
3-​((4-​Methylpiperazin-​1-​yl)​methyl)​benzonitrile
859850-90-1
100mg
$110.00 2023-05-17
TRC
M321285-250mg
3-​((4-​Methylpiperazin-​1-​yl)​methyl)​benzonitrile
859850-90-1
250mg
$178.00 2023-05-17
TRC
M321285-500mg
3-​((4-​Methylpiperazin-​1-​yl)​methyl)​benzonitrile
859850-90-1
500mg
$316.00 2023-05-17
TRC
M321285-1g
3-\u200b((4-\u200bMethylpiperazin-\u200b1-\u200byl)\u200bmethyl)\u200bbenzonitrile
859850-90-1
1g
$ 455.00 2022-06-04
Chemenu
CM153868-1g
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
859850-90-1 95%
1g
$122 2021-08-05
Chemenu
CM153868-5g
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
859850-90-1 95%
5g
$449 2021-08-05
Chemenu
CM153868-10g
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
859850-90-1 95%
10g
$823 2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M841788-250mg
3-((4-Methylpiperazin-1-yl)methyl)benzonitrile
859850-90-1 95%
250mg
¥211.50 2022-09-01
Apollo Scientific
OR111034-1g
3-[(4-Methylpiperazin-1-yl)methyl]benzonitrile
859850-90-1 95%
1g
£49.00 2023-09-02

3-((4-Methylpiperazin-1-yl)methyl)benzonitrile Production Method

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent